Cas no 1040674-89-2 (N-(3-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1040674-89-2
• MF: C₂₁H₁₇ClN₄O₂S
• MW: 424.903281927109
• CID: 5384338
• PubChem ID: 27372411
• Update Time: 2025-05-21

N-(3-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• F3382-3584
• N-(3-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• STL082824
• N-(3-chlorophenyl)-2-[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
• AKOS004991228
• VU0614724-1
• 1040674-89-2
• N-(3-chlorophenyl)-2-((2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl)thio)acetamide

• Inchi： 1S/C21H17ClN4O2S/c1-28-19-8-3-2-7-16(19)17-12-18-21(23-9-10-26(18)25-17)29-13-20(27)24-15-6-4-5-14(22)11-15/h2-12H,13H2,1H3,(H,24,27)
• InChI Key： JHSJCEGTWOYAMS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CSC1C2=CC(C3C=CC=CC=3OC)=NN2C=CN=1)=O

Computed Properties

• Exact Mass: 424.0760747g/mol
• Monoisotopic Mass: 424.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 93.8Ų

Additional information on N-(3-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

N-(3-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide: A Comprehensive Overview

N-(3-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide, also known by its CAS number 1040674-89-2, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of N-(3-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is characterized by a pyrazolo[1,5-a]pyrazine ring system, which is fused with a pyridine ring. This heterocyclic core is further substituted with a 3-chlorophenyl group and a methoxyphenyl group, both of which contribute to the compound's pharmacokinetic and pharmacodynamic properties. The presence of the sulfanyl (thioether) group and the acetamide moiety adds to its structural complexity and functional diversity.

Recent research has focused on the biological evaluation of this compound, particularly its anti-inflammatory and antioxidant properties. Studies conducted in vitro have demonstrated that N-(3-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide exhibits potent inhibitory effects on pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases such as arthritis and cardiovascular disorders. Additionally, its ability to scavenge free radicals suggests its application in combating oxidative stress-related conditions.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, coupling reactions, and cyclization. Researchers have optimized the synthetic pathway to enhance yield and purity, ensuring scalability for potential large-scale production. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of pharmacokinetics, studies have shown that N-(3-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide has favorable absorption characteristics in preclinical models. Its bioavailability is enhanced by the presence of lipophilic groups such as the chlorophenyl and methoxyphenyl substituents. However, further investigations are required to assess its metabolic stability and clearance pathways in humans.

The application of computational chemistry tools has provided valuable insights into the molecular interactions of this compound with target proteins. Molecular docking studies have revealed that it binds effectively to key residues in enzyme active sites, suggesting its potential as a lead compound for drug development. Furthermore, QSAR (Quantitative Structure-Activity Relationship) modeling has helped identify critical structural features that contribute to its biological activity.

Recent advancements in nanotechnology have opened new avenues for delivering this compound more efficiently to target tissues. Liposomal encapsulation and polymeric nanoparticles have been explored as delivery systems to improve its therapeutic index and reduce systemic toxicity. These innovations highlight the compound's versatility and adaptability in diverse drug delivery systems.

In conclusion, N-(3-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No: 1040674-89-2) represents a promising molecule with multifaceted applications in medicinal chemistry. Its unique structure, coupled with recent research findings on its biological activities and synthetic optimization, positions it as a valuable asset in the development of novel therapeutic agents. Continued research into its pharmacokinetics, toxicity profile, and delivery systems will be essential for translating this compound into clinical practice.